Cas no 313656-28-9 (Ethanol,2-(5-isoquinolinyloxy)-)

Ethanol,2-(5-isoquinolinyloxy)- structure
313656-28-9 structure
Product Name:Ethanol,2-(5-isoquinolinyloxy)-
CAS No:313656-28-9
MF:C11H11NO2
MW:189.210542917252
CID:301012
PubChem ID:22036241
Update Time:2025-04-19

Ethanol,2-(5-isoquinolinyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-(5-isoquinolinyloxy)-
    • 2-(5-Isoquinolinyloxy)ethanol
    • 2-(isoquinolin-5-yloxy)ethanol
    • 2-isoquinolin-5-yloxyethanol
    • DRDPUEDOROQMQU-UHFFFAOYSA-N
    • 313656-28-9
    • SCHEMBL4328934
    • Inchi: 1S/C11H11NO2/c13-6-7-14-11-3-1-2-9-8-12-5-4-10(9)11/h1-5,8,13H,6-7H2
    • InChI Key: DRDPUEDOROQMQU-UHFFFAOYSA-N
    • SMILES: O(CCO)C1=CC=CC2C=NC=CC1=2

Computed Properties

  • Exact Mass: 189.07903
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.35
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.